Cas no 1546045-10-6 (5-Methoxy-2-(methylsulfonyl)aniline)

5-Methoxy-2-(methylsulfonyl)aniline structure
1546045-10-6 structure
Product Name:5-Methoxy-2-(methylsulfonyl)aniline
CAS No:1546045-10-6
MF:C8H11NO3S
MW:201.242841005325
CID:6834821
PubChem ID:59284566
Update Time:2025-04-03

5-Methoxy-2-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 1546045-10-6
    • 5-Methoxy-2-(methylsulfonyl)aniline
    • AKOS020886366
    • Inchi: 1S/C8H11NO3S/c1-12-6-3-4-8(7(9)5-6)13(2,10)11/h3-5H,9H2,1-2H3
    • InChI Key: DAEPTPNFIHZPTK-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1N)OC)(=O)=O

Computed Properties

  • Exact Mass: 201.04596439Da
  • Monoisotopic Mass: 201.04596439Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 77.8Ų
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